Cas no 21851-07-0 (DIACETYLKORSEVERILINE)

• Product name: DIACETYLKORSEVERILINE
• CAS No: 21851-07-0
• MF: C₃₁H₄₉NO₄
• MW: 499.72500
• CID: 912055
• PubChem ID: 90470318

DIACETYLKORSEVERILINE Chemical and Physical Properties

Names and Identifiers

• DIACETYLKORSEVERILINE
• 5,25H-Cevane-3,6,14-triol, 3,6-diacetate
• 21851-07-0
• [(1R,2S,6R,9S,10R,11S,14S,15S,17R,18S,20R,23R,24S)-17-Acetyloxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosan-20-yl] acetate
• Cevane-3,6,14-triol, 3,6-diacetate, (3alpha,5alpha,6alpha,25alpha)-
• PD118170
• Benzo[7,8]fluoreno[2,1-b]quinolizine, cevane-3,6,14-triol deriv.

• Inchi： InChI=1S/C31H49NO5/c1-17-6-7-28-18(2)22-9-11-31(35)24(23(22)16-32(28)15-17)13-25-26(31)14-29(37-20(4)34)27-12-21(36-19(3)33)8-10-30(25,27)5/h17-18,21-29,35H,6-16H2,1-5H3/t17-,18-,21-,22-,23-,24+,25+,26-,27-,28+,29-,30-,31+/m1/s1
• InChI Key： HXCNNBUQYOTILV-GJWALRBFSA-N
• SMILES： C[C@@H]1CC[C@H]2[C@H](C)[C@H]3CC[C@@]4([C@@H](C[C@H]5[C@H]4C[C@H]([C@H]6C[C@@H](CC[C@]56C)OC(=O)C)OC(=O)C)[C@@H]3CN2C1)O

Computed Properties

• Exact Mass: 499.36600
• Monoisotopic Mass: 499.36615904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 875
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 6.7

Experimental Properties

• PSA: 55.84000
• LogP: 5.64270